2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine

• IUPAC Name: 2-methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine
• InChI: InChI=1S/C15H22F3N3/c1-14(2,19)11-20-6-8-21(9-7-20)13-5-3-4-12(10-13)15(16,17)18/h3-5,10H,6-9,11,19H2,1-2H3
• InChI Key: WKMXFFIEQUXKPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCN(CC1)C2=CC=CC(=C2)C(F)(F)F)N
• Molecular Formula: C15H22F3N3
• Molecular Weight: 301.35 g/mol

Description

2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine, also known as TFP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TFP belongs to the class of piperazine derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine is not fully understood, but it is believed to act as a serotonin receptor agonist. 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of anxiety and mood. By binding to this receptor, 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine may increase the activity of serotonin, a neurotransmitter that is known to have a role in regulating mood and anxiety.
Biochemical and Physiological Effects:
2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems. 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has also been shown to reduce the levels of corticosterone, a hormone that is associated with stress responses.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine in lab experiments include its relatively simple synthesis method and its potential therapeutic applications. However, there are some limitations to using 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine in lab experiments, including its potential side effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine. One area of interest is the development of new analogs of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine that may have improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine in humans, particularly in the treatment of anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine and its potential side effects.

Synthesis Methods

The synthesis of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine involves the reaction between 3-(trifluoromethyl)phenylpiperazine and 2-amino-2-methyl-1-propanol in the presence of a catalyst. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine. The synthesis of 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine is a relatively simple process and can be performed using standard laboratory equipment.

Scientific Research Applications

2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of anxiety and depression in humans. 2-Methyl-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-amine has also been studied for its potential antipsychotic effects, with some studies suggesting that it may be effective in treating schizophrenia.